BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of Sodium Triethylborohydride from
Sodium Hydride: An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sodium triethylborohydride

Cat. No.: B107655

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of sodium
triethylborohydride from sodium hydride and triethylborane. The information presented is
curated for professionals in research and development, with a focus on detailed experimental
protocols, quantitative data, and safety considerations.

Introduction

Sodium triethylborohydride (NaBH(CzHs)3), often referred to as sodium triethylhydroborate,
is a powerful and selective reducing agent utilized in a variety of chemical transformations. It is
commercially available, typically as a solution in toluene.[1][2] The synthesis from sodium
hydride (NaH) and triethylborane (B(CzHs)3) is a well-established method for its preparation.[1]
[2][3] This guide details the core methodology for this synthesis, providing the necessary
information for its safe and efficient execution in a laboratory setting.

Reaction Scheme and Mechanism

The synthesis proceeds via the direct reaction of sodium hydride with triethylborane. In this
reaction, the hydride ion from sodium hydride acts as a nucleophile, attacking the electron-
deficient boron atom of triethylborane. This addition reaction forms the triethylborohydride
anion.

Overall Reaction:
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NaH + B(Cz2Hs)s — NaBH(CzHs)s

Quantitative Data

The following table summarizes the key quantitative parameters for the synthesis of sodium

triethylborohydride.
Parameter Value Reference
Reactants
) ] Inorganic Syntheses, 1974, 15,
Sodium Hydride (NaH) 1.0 mol
136-141

_ Inorganic Syntheses, 1974, 15,

Triethylborane (B(CzHs)3) 1.0 mol

136-141

Solvent

Toluene

Approx. 500 mL per mol of
NaH

Inorganic Syntheses, 1974, 15,
136-141

Reaction Conditions

Temperature

130°C (Refluxing Toluene)

Inorganic Syntheses, 1974, 15,
136-141

Inorganic Syntheses, 1974, 15,

Reaction Time 20 hours
136-141
Product
) Inorganic Syntheses, 1974, 15,
Yield >95%
136-141
Appearance Colorless solid [1][2]

Experimental Protocol

The following protocol is based on the procedure described in Inorganic Syntheses, 1974, 15,

136-141.
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4.1. Materials and Equipment

e Three-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser, and a
dropping funnel.

e Schlenk line or similar inert atmosphere setup.

e Heating mantle.

e Cannula for liquid transfer.

e Sodium hydride (NaH), as a mineral oil dispersion.
o Triethylborane (B(CzHs)s3).

e Anhydrous toluene.

e Anhydrous hexane.

4.2. Procedure

e Preparation of Sodium Hydride Slurry:

o Under an inert atmosphere (e.g., argon or nitrogen), charge the three-necked flask with
the desired amount of sodium hydride dispersion.

o Wash the sodium hydride with anhydrous hexane to remove the mineral oil. Allow the
sodium hydride to settle, and then carefully remove the hexane via cannula. Repeat this
washing step two more times.

o After the final wash, dry the sodium hydride under a stream of inert gas to remove any
residual hexane.

o Add anhydrous toluene to the flask to create a slurry.

e Reaction:
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o Heat the sodium hydride slurry in toluene to reflux (approximately 130°C) with vigorous
stirring.

o Slowly add triethylborane to the refluxing slurry via the dropping funnel over a period of 1-
2 hours.

o Continue to heat the reaction mixture at reflux with stirring for 20 hours. The reaction
mixture will become a clear, slightly yellow solution as the sodium triethylborohydride
forms and dissolves in the hot toluene.

e Work-up and Isolation:
o After the reaction is complete, cool the mixture to room temperature.
o The sodium triethylborohydride product can be used directly as a solution in toluene.

o To isolate the solid product, the toluene can be removed under reduced pressure.
However, care must be taken as solid sodium triethylborohydride is pyrophoric.

Safety Precautions

5.1. Sodium Hydride

e Hazards: Sodium hydride is a flammable solid that reacts violently with water, releasing
flammable hydrogen gas which can ignite spontaneously.[4][5] It is also corrosive and can
cause severe skin and eye irritation.[5]

o Handling: Always handle sodium hydride in an inert atmosphere (glovebox or Schlenk line).
[4] Keep away from water and other protic solvents.[6][7] Use non-sparking tools and ensure
all equipment is properly grounded.[8]

e Personal Protective Equipment (PPE): Wear a flame-retardant lab coat, chemical-resistant
gloves (nitrile or neoprene are recommended), and tightly fitting safety goggles or a face
shield.[4][8]

» Fire Extinguishing: In case of fire, use a Class D fire extinguisher (for combustible metals).
DO NOT use water, foam, or carbon dioxide.[4] Dry sand, ground limestone, or graphite can
also be used to smother the fire.[4]
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5.2. Sodium Triethylborohydride

e Hazards: Sodium triethylborohydride is a pyrophoric and water-reactive compound.[1][2] It
is highly flammable and can ignite spontaneously in air.[1] It causes severe skin burns and
eye damage.[1] It is also suspected of damaging fertility or the unborn child.[1]

» Handling: Handle sodium triethylborohydride solutions under an inert atmosphere.[1]
Avoid contact with water, air, and protic solvents.[1]

o Personal Protective Equipment (PPE): Wear a fire-retardant lab coat, chemical-resistant
gloves, and safety goggles with a face shield.[9]

o Storage: Store in a tightly sealed container under an inert gas in a cool, dry, and well-
ventilated area.[1]

Visualizations

The following diagrams illustrate the key aspects of the synthesis of sodium
triethylborohydride.

Reaction Pathway for the Synthesis of Sodium Triethylborohydride

Sodium Hydride (NaH) Triethylborane (B(C2H5)3)

Sodium Triethylborohydride (NaBH(C2H5)3)

Click to download full resolution via product page

Caption: Chemical reaction pathway for the synthesis of sodium triethylborohydride.
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Experimental Workflow for Sodium Triethylborohydride Synthesis
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Caption: Step-by-step experimental workflow for the synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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